Cas no 269410-02-8 (4-Acetamido-3-methoxycarbonylphenylboronic acid pinacol ester)

• Product Name: 4-Acetamido-3-methoxycarbonylphenylboronic acid pinacol ester
• CAS No: 269410-02-8
• MF: C₁₆H₂₂BNO₅
• MW: 319.160584926605
• CID: 2116472
• Update Time: 2023-08-04

4-Acetamido-3-methoxycarbonylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetamido-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-acetamido-3-methoxycarbonylphenylboronic acid pinacol ester
• 4-Acetamido-3-methoxycarbonylphenylboronic acid pinacol ester

• Inchi： 1S/C16H22BNO5/c1-10(19)18-13-8-7-11(9-12(13)14(20)21-6)17-22-15(2,3)16(4,5)23-17/h7-9H,1-6H3,(H,18,19)
• InChI Key： YLLNDCCKGSHXKN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C(=O)OC)C=2)NC(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Topological Polar Surface Area: 73.9